Cas no 272440-89-8 (3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside])

• Product Name: 3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside]
• CAS No: 272440-89-8
• MF: C₂₁H₂₄O₁₂
• MW: 468.408067703247
• CID: 6732205
• Update Time: 2024-03-03

3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside] Chemical and Physical Properties

Names and Identifiers

• (+)-Glochidionolactone F
• 3,3a,7,7a-Tetrahydro-6-hydroxy-2(6H)-benzofuranone; (3aS,6R,7aR)-form, O-[6-O-(3,4,5-Trihydroxybenzoyl)-β-D-glucopyranoside]

• Inchi： 1S/C21H24O12/c22-11-3-9(4-12(23)16(11)25)20(29)30-7-14-17(26)18(27)19(28)21(33-14)31-10-2-1-8-5-15(24)32-13(8)6-10/h1-4,8,10,13-14,17-19,21-23,25-28H,5-7H2
• InChI Key： JYVGNHNOXKRLML-UHFFFAOYSA-N
• SMILES： OC1C(O)C(O)C(OC2C=CC3C(OC(C3)=O)C2)OC1COC(C1C=C(O)C(O)=C(O)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• XLogP3: 0.0470000000000003

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters